1-bromo-7-chloro-2,3-dihydro-1H-indene
Description
1-Bromo-7-chloro-2,3-dihydro-1H-indene (BCDI) is a versatile organic compound used in a variety of scientific research applications. BCDI has a unique combination of properties that make it suitable for a wide range of applications, including synthesis, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology . The compound “1-bromo-7-chloro-2,3-dihydro-1H-indene” could potentially be used as a precursor in the synthesis of these indole derivatives.
Treatment of Cancer Cells
Indole derivatives have been used as biologically active compounds for the treatment of cancer cells . Given the structural similarity, “1-bromo-7-chloro-2,3-dihydro-1H-indene” could potentially be explored for similar applications.
Antimicrobial Applications
Indole derivatives have shown antimicrobial properties . This suggests that “1-bromo-7-chloro-2,3-dihydro-1H-indene” could potentially be used in the development of new antimicrobial agents.
Treatment of Various Disorders
Indole derivatives have been used in the treatment of various disorders in the human body . “1-bromo-7-chloro-2,3-dihydro-1H-indene” could potentially be used in the development of treatments for these disorders.
Synthesis of Indazol-3-amine Derivatives
The compound “1-bromo-7-chloro-2,3-dihydro-1H-indene” could potentially be used in the synthesis of indazol-3-amine derivatives . These derivatives could have various applications in medicinal chemistry.
Synthesis of Imidazole Derivatives
Imidazole derivatives have shown a wide range of biological activities . “1-bromo-7-chloro-2,3-dihydro-1H-indene” could potentially be used as a precursor in the synthesis of these imidazole derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-7-chloro-2,3-dihydro-1H-indene involves the bromination and chlorination of 1,2-dihydroindene followed by dehydrogenation to form the final product.", "Starting Materials": [ "1,2-dihydroindene", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Palladium on carbon", "Acetic acid" ], "Reaction": [ "1. Bromination of 1,2-dihydroindene with bromine in acetic acid to form 1-bromo-1,2-dihydroindene", "2. Chlorination of 1-bromo-1,2-dihydroindene with hydrochloric acid and sodium hydroxide to form 1-bromo-7-chloro-1,2-dihydroindene", "3. Dehydrogenation of 1-bromo-7-chloro-1,2-dihydroindene with palladium on carbon to form 1-bromo-7-chloro-2,3-dihydro-1H-indene" ] } | |
CAS RN |
2041259-17-8 |
Product Name |
1-bromo-7-chloro-2,3-dihydro-1H-indene |
Molecular Formula |
C9H8BrCl |
Molecular Weight |
231.5 |
Purity |
95 |
Origin of Product |
United States |
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